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Compound of Interest

Cyclotrisiloxane, 2,4,6-trimethyl-
Compound Name:
2,4,6-triphenyl-

Cat. No.: B1294220

An In-depth Technical Guide to 2,4,6-Trimethyl-2,4,6-triphenyl-1,3,5,2,4,6-trioxatrisilinane

Introduction

1,3,5-Trimethyl-1,3,5-triphenylcyclotrisiloxane, systematically named 2,4,6-trimethyl-2,4,6-
triphenyl-1,3,5,2,4,6-trioxatrisilinane according to IUPAC nomenclature, is a key organosilicon
compound.[1] It is a cyclic siloxane that serves as a critical monomer for the synthesis of
specialized silicone polymers.[2] Composed of a six-membered ring alternating silicon and
oxygen atoms, each silicon atom is substituted with one methyl and one phenyl group. This
structure exists as a mixture of cis and trans isomers.[1][3] The purity of this cyclosiloxane is
paramount as it directly influences the molecular weight, viscosity, and other critical properties
of the resulting polymers.[2] This guide provides a comprehensive overview of its chemical
properties, synthesis, polymerization, and analysis for researchers, scientists, and
professionals in material science and drug development.

Chemical and Physical Properties

The physical and chemical properties of 2,4,6-trimethyl-2,4,6-triphenyl-1,3,5,2,4,6-
trioxatrisilinane are summarized in the table below. The compound's appearance can vary from
a transparent liquid to a white powder, which may depend on the specific isomeric ratio and

purity.[1][4]
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Property Value

UPAC Name trioxatrisilinane[1]

CAS Number 546-45-2[1][3][5]

Molecular Formula C21H2403Si3[1][5]

Molecular Weight 408.67 g/mol [1][5]

Appearance Transparent liquid or White powder[1][4]

Density 1.102 g/mL at 20 °C[1][3]

Boiling Point 160-190 °C at 5 mmHg; 402.3 °C at 760
mmHg[1]

Flash Point 163.2 °C[1]

Purity 95%+ to 99% available commercially[1][4][6]

Topological Polar Surface Area 27.7 A1)

Heavy Atom Count 27[1]

Rotatable Bond Count 3[1]

Hydrogen Bond Acceptor Count 3[1]

Synthesis and Experimental Protocols
General Synthesis Protocol

The industrial production of 1,3,5-trimethyl-1,3,5-triphenylcyclotrisiloxane is typically achieved
through the thermocatalytic decomposition of methylphenylsiloxanes.

Obijective: To synthesize 1,3,5-trimethyl-1,3,5-triphenylcyclotrisiloxane from
methylphenylsiloxane precursors.

Materials:

* Methylphenylsiloxane oligomers or polymers
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e Catalyst: Lithium hydroxide (LIOH) or lithium silanolate

¢ Inert solvent (e.g., Toluene)

o Apparatus for heating under vacuum

Procedure:

A mixture of methylphenylsiloxanes is charged into a reaction vessel.
e A catalytic amount of lithium hydroxide or lithium silanolate is added.

e The mixture is heated under an inert atmosphere, leading to the depolymerization and
rearrangement of the siloxane bonds.

e The cyclic trimer (1,3,5-trimethyl-1,3,5-triphenylcyclotrisiloxane) is formed along with other
cyclic and linear siloxanes.

e The reaction equilibrium is shifted towards the desired product by continuously removing the
volatile cyclosiloxanes via distillation.

e The crude product is then purified by vacuum rectification to isolate the high-purity trimer
from other cyclics like 1,3,5,7-tetramethyl-1,3,5,7-tetraphenylcyclotetrasiloxane and linear
siloxane impurities.[2]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.zldm.ru/jour/article/view/1448?locale=en_US
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Synthesis Workflow
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Synthesis and Purification Workflow.

Key Reactions and Applications

The primary application of 1,3,5-trimethyl-1,3,5-triphenylcyclotrisiloxane is as a monomer in
ring-opening polymerization to produce high-molecular-weight methylphenylsiloxane polymers.

[2]

Ring-Opening Polymerization (ROP)
This process allows for the precise synthesis of polysiloxanes with controlled molecular weights

and properties.
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Objective: To synthesize linear poly(methylphenyl)siloxane via ROP.

Materials:

1,3,5-trimethyl-1,3,5-triphenylcyclotrisiloxane monomer

Initiator (e.g., water, silanols)

Catalyst (e.g., organocatalysts like 1,3-trimethylene-2-n-propylguanidine (TMnPG))[7]

End-capping agent (e.g., organochlorosilanes)[7]

Anhydrous solvent (e.g., THF)[7]

Procedure:

The monomer is dissolved in an anhydrous solvent under an inert atmosphere.

e An initiator, such as water or a silanol, is introduced to the solution.

o The catalyst is added to initiate the ring-opening of the cyclotrisiloxane.

e The polymerization proceeds in a controlled or living manner, allowing the siloxane chain to
grow.

e The reaction is terminated at a specific time to achieve the desired molecular weight.

e An end-capping agent is added to quench the active chain ends, stabilizing the resulting
polymer.[7]
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Workflow for Ring-Opening Polymerization.

The resulting methylphenylsiloxane polymers are valued for their thermal stability, resistance to
oxidation, and unique optical properties, making them suitable for applications as high-
performance rubbers and fluids.[2]
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Applications Hierarchy
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Relationship of Monomer to Final Applications.

Analytical Methodologies
Purity Analysis via Gas Chromatography-Mass
Spectrometry (GC-MS)

The properties of polymers derived from 1,3,5-trimethyl-1,3,5-triphenylcyclotrisiloxane are
highly dependent on the monomer's purity.[2] GC-MS is a powerful technique for identifying
and quantifying impurities in technical-grade material.

Objective: To analyze the purity of a 1,3,5-trimethyl-1,3,5-triphenylcyclotrisiloxane sample and
identify impurities.

Protocol:

o Sample Preparation: A dilute solution of the cyclosiloxane sample is prepared in a suitable
solvent (e.g., hexane or toluene).

o GC Separation: The sample is injected into a gas chromatograph equipped with a capillary
column suitable for separating siloxanes. The oven temperature is programmed to ramp up,
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allowing for the separation of compounds based on their boiling points and column affinity.

o MS Detection: As compounds elute from the GC column, they enter a mass spectrometer.
The molecules are ionized (typically by electron impact), and the resulting fragments are
separated by their mass-to-charge ratio.

o Data Analysis: The resulting mass spectra are compared against spectral libraries (like the
NIST 11 library) and known fragmentation patterns of siloxanes to identify impurities.[2]
Common impurities include other cyclic siloxanes (like the tetramer D4), linear siloxanes,
and polycyclic compounds.[2] The peak areas in the chromatogram can be used to quantify
the relative amounts of the main component and its impurities.

Conclusion

2,4,6-trimethyl-2,4,6-triphenyl-1,3,5,2,4,6-trioxatrisilinane is a fundamental building block in
advanced silicone polymer chemistry. Its synthesis via thermocatalytic decomposition and
subsequent purification are critical steps that dictate its utility. The primary value of this
compound lies in its role as a monomer for producing high-performance methylphenylsiloxane
polymers through ring-opening polymerization. These polymers find use in applications
requiring high thermal stability and specific optical properties. The rigorous analytical control of
monomer purity, often using GC-MS, is essential to ensure the quality and performance of the
final polymeric materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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